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Compound of Interest

Compound Name: D-Psicose

Cat. No.: B10783083

For researchers, scientists, and drug development professionals, adherence to proper
laboratory safety and chemical handling protocols is paramount. This guide provides essential,
step-by-step logistical information for the safe disposal of D-Psicose (also known as D-
Allulose), ensuring compliance and environmental stewardship.

Executive Summary: Is D-Psicose a Hazardous Waste?

D-Psicose is not classified as a hazardous substance under the Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals or by OSHA's Hazard Communication
Standard (29 CFR 1910.1200).[1] Furthermore, it is designated as "Generally Recognized as
Safe" (GRAS) by the U.S. Food and Drug Administration (FDA) for use as a food ingredient.[2]
[3][4] This low-hazard profile is the primary factor governing its disposal. However, disposal
methods must always comply with local and institutional regulations.

Step-by-Step Disposal Protocols

The appropriate disposal method for D-Psicose depends on whether it is contaminated with
other hazardous chemicals.

Protocol 1: Disposal of Pure, Uncontaminated D-Psicose

The critical first step is to consult your institution's Environmental Health & Safety (EHS)
guidelines and local wastewater regulations. Some institutions permit the drain disposal of non-
hazardous, water-soluble materials like sugars, while others may prohibit it.[5][6]
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If Sanitary Sewer Disposal is Permitted for Non-Hazardous Sugars:

o For Small Laboratory Quantities (Solid): Dissolve the D-Psicose in a moderate amount of
water.

e Pour into Drain: Pour the solution into the sanitary sewer.

e Flush with Water: Flush the drain with a copious amount of cold water to ensure it is fully
diluted and cleared from the laboratory's plumbing system.

If Sanitary Sewer Disposal is Prohibited or for Bulk Quantities:

o Containment: Place the solid D-Psicose waste into a sealed, durable, and clearly labeled
container.

o Labeling: Label the container as "D-Psicose"” or "D-Allulose" for disposal.

» Arrange Pickup: Manage the container as non-hazardous solid waste and arrange for
disposal through your institution's chemical or laboratory waste program.

Protocol 2: Disposal of D-Psicose Contaminated with
Hazardous Materials

If D-Psicose is mixed with or contaminated by a hazardous substance (e.g., solvents, heavy
metals, toxic compounds), the entire mixture is considered hazardous waste.

¢ Do Not Dispose Down the Drain: This waste mixture must never be disposed of via the
sanitary sewer.[7]

« Containment: Collect the waste in a container compatible with all chemical constituents. The
container must be in good condition and have a secure, threaded cap.[8]

o Labeling: Affix a "Hazardous Waste" label to the container. The label must include the full
chemical names and approximate percentages of all components, including D-Psicose.[9]

o Storage: Store the container in a designated Satellite Accumulation Area, ensuring it is
segregated from incompatible materials.[7]
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e Arrange Pickup: Contact your institution's EHS department to schedule a hazardous waste
pickup.

Accidental Spill Response
In the event of a spill of D-Psicose powder:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
gloves, and a lab coat. Respiratory protection is generally not required under normal use
conditions but should be considered if large amounts of dust are generated.[1]

o Containment: Prevent the powder from spreading.

o Cleanup: Carefully sweep up the solid material and place it into a suitable, sealed container
for disposal. Avoid actions that create dust.

o Final Cleaning: After the solid is removed, wipe the area with a damp cloth.

» Disposal: Dispose of the collected material and cleaning supplies according to the
appropriate protocol for uncontaminated or contaminated waste, as described above.

Chemical and Physical Properties Data

The following table summarizes key quantitative data for D-Psicose, which informs its handling
and disposal.
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Property Value Source(s)
CAS Number 551-68-8
Synonyms D-Allulose
Molecular Formula CeH1206
Molecular Weight 180.16 g/mol
Appearance White crystalline powder or
solid
Melting Point 109 °C / 228.2 °F
Solubility Water soluble [6]

GHS Hazard Class

Not classified as a hazardous

substance

[1]

Transport Regulation

Not regulated or classified as

dangerous

Disposal Decision Workflow

The following diagram illustrates the logical workflow for determining the correct disposal

procedure for D-Psicose waste in a laboratory setting.
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Legend

Approved Prohibited

Start: D-Psicose Waste

Is the waste contaminated

Decision Point Process Stej Approved Path Prohibited/Caution Path a 3
B L2 with hazardous chemicals?

Treat as HAZARDOUS WASTE.
Follow Protocol 2:
1. Contain in sealed, compatible container.
2. Affix 'Hazardous Waste' label with all constituents.
3. Store in Satellite Accumulation Area.
4. Arrange EHS pickup.

Consult Institutional/Local Regulations:
Is sewer disposal of non-hazardous
sugars permitted?

No / For[Bulk Quantities

Follow Protocol 1 (Sewer): Follow Protocol 1 (Solid Waste):
1. Dissolve small quantity in water. 1. Collect in a sealed, labeled container.

2. Pour into sanitary sewer. 2. Manage as non-hazardous solid waste.
3. Flush with copious water. 3. Arrange for institutional waste pickup.

Click to download full resolution via product page

Caption: Decision workflow for the proper laboratory disposal of D-Psicose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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